Cas no 721905-84-6 (2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 721905-84-6
• MF: C₁₇H₁₂F₃N₃OS
• MW: 363.356892585754
• CID: 6270521
• PubChem ID: 2437496
• Update Time: 2025-05-28

2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• IDI1_009493
• AKOS001041322
• 2-quinazolin-4-ylsulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-(quinazolin-4-ylthio)-N-(2-(trifluoromethyl)phenyl)acetamide
• F0674-0055
• IFLab1_003034
• HMS1420J20
• 2-(QUINAZOLIN-4-YLSULFANYL)-N-[2-(TRIFLUOROMETHYL)PHENYL]ACETAMIDE
• 721905-84-6
• Z19316244

• Inchi： 1S/C17H12F3N3OS/c18-17(19,20)12-6-2-4-8-14(12)23-15(24)9-25-16-11-5-1-3-7-13(11)21-10-22-16/h1-8,10H,9H2,(H,23,24)
• InChI Key： IZLNWJCPYODQRD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=C2C=CC=CC2=NC=N1

Computed Properties

• Exact Mass: 363.06531767g/mol
• Monoisotopic Mass: 363.06531767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Overview of 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 721905-84-6)

2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 721905-84-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a quinazoline core and a trifluoromethylphenyl moiety, which are known for their bioactivity and stability. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

The compound's structure includes a sulfanyl linker, which enhances its reactivity and binding affinity to biological targets. This characteristic makes it a promising candidate for developing inhibitors targeting enzymes or receptors involved in disease pathways. Recent studies have explored its role in modulating specific cellular processes, aligning with the current trend of precision medicine and targeted therapy. Additionally, its trifluoromethyl group contributes to improved metabolic stability, a key factor in optimizing drug-like properties.

In the context of agrochemicals, 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide has shown potential as a lead compound for designing next-generation pesticides. The quinazoline scaffold is known for its herbicidal and fungicidal activities, while the trifluoromethyl group enhances lipophilicity, improving membrane penetration. This aligns with the industry's focus on sustainable agriculture and reducing environmental impact.

From a synthetic chemistry perspective, the compound's CAS No. 721905-84-6 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step reactions, including sulfanylation and amide coupling, which are topics of interest in organic chemistry forums. The compound's purity and stability are frequently discussed in QC/QA (Quality Control/Quality Assurance) protocols, reflecting the broader emphasis on GMP compliance in chemical manufacturing.

The rise of AI-driven drug discovery has further amplified interest in 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. This synergy between cheminformatics and experimental validation is a hot topic in pharma R&D, addressing challenges like drug resistance and polypharmacology.

Environmental and regulatory considerations also play a role in its application. The compound's eco-toxicity profile and biodegradability are under scrutiny, reflecting the global push for green chemistry principles. Researchers are investigating derivatives with reduced ecological footprints, catering to stringent REACH and EPA guidelines.

In summary, 2-(quinazolin-4-ylsulfanyl)-N-2-(trifluoromethyl)phenylacetamide (CAS No. 721905-84-6) represents a versatile scaffold with dual utility in pharmaceuticals and agrochemicals. Its structural features and bioactivity align with contemporary trends like targeted drug design and sustainable agrochemicals, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancing human health and agricultural productivity.